Cas no 1481659-08-8 (3-(chloromethyl)-1-(4-chlorophenyl)-1H-pyrazole)

• Product Name: 3-(chloromethyl)-1-(4-chlorophenyl)-1H-pyrazole
• CAS No: 1481659-08-8
• MF: C₁₀H₈Cl₂N₂
• MW: 227.089920043945
• CID: 4601737
• PubChem ID: 65815050
• Update Time: 2025-10-05

3-(chloromethyl)-1-(4-chlorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-1-(4-chlorophenyl)-1H-pyrazole
• 1481659-08-8
• G65927
• SCHEMBL21611997
• AKOS015156209
• EN300-139958
• 3-(chloromethyl)-1-(4-chlorophenyl)pyrazole

• Inchi： 1S/C10H8Cl2N2/c11-7-9-5-6-14(13-9)10-3-1-8(12)2-4-10/h1-6H,7H2
• InChI Key： XSJHLPIPWYOPSS-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C=CC(CCl)=N1

Computed Properties

• Exact Mass: 226.0064537g/mol
• Monoisotopic Mass: 226.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(chloromethyl)-1-(4-chlorophenyl)-1H-pyrazole

Professional Introduction to 3-(chloromethyl)-1-(4-chlorophenyl)-1H-pyrazole (CAS No. 1481659-08-8)

3-(chloromethyl)-1-(4-chlorophenyl)-1H-pyrazole, with the CAS number 1481659-08-8, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a pyrazole core, which is a well-known scaffold in medicinal chemistry, combined with chloromethyl and 4-chlorophenyl substituents, enhancing its reactivity and utility in synthetic pathways.

The pyrazole moiety, characterized by a five-membered ring containing two nitrogen atoms, is highly versatile in medicinal chemistry. It serves as a privileged scaffold in the design of bioactive molecules, exhibiting a wide range of pharmacological activities. The presence of the chloromethyl group at the 3-position and the 4-chlorophenyl group at the 1-position introduces specific electronic and steric effects that can modulate the compound's interactions with biological targets.

Recent studies have highlighted the importance of 3-(chloromethyl)-1-(4-chlorophenyl)-1H-pyrazole in the development of novel therapeutic agents. Researchers have been exploring its potential as an intermediate in synthesizing small-molecule inhibitors targeting various diseases. The compound's reactivity allows for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

In particular, the chloromethyl group provides a reactive site for nucleophilic addition reactions, which can be exploited to attach various pharmacophores or bioactive fragments. This feature makes it a valuable building block in medicinal chemistry, particularly for designing molecules that interact with enzymes or receptors. The 4-chlorophenyl substituent contributes to the compound's lipophilicity and can influence its binding affinity to biological targets.

Current research in this area has focused on leveraging the structural features of 3-(chloromethyl)-1-(4-chlorophenyl)-1H-pyrazole to develop treatments for neurological disorders, infectious diseases, and cancer. For instance, studies have demonstrated its utility in generating novel antiviral agents by incorporating it into drug candidates that disrupt viral replication mechanisms. Additionally, its application in designing kinase inhibitors has shown promise in preclinical trials, indicating its potential as a therapeutic agent.

The synthesis of 3-(chloromethyl)-1-(4-chlorophenyl)-1H-pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are often employed to construct the desired molecular framework efficiently. The compound's stability under various reaction conditions is also a critical factor that researchers consider when developing synthetic routes.

The pharmacokinetic properties of derivatives derived from 3-(chloromethyl)-1-(4-chlorophenyl)-1H-pyrazole are another area of active investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted is essential for optimizing their therapeutic efficacy and minimizing side effects. Computational modeling and experimental studies are used to predict and verify these properties, ensuring that drug candidates based on this scaffold are viable for clinical development.

In conclusion, 3-(chloromethyl)-1-(4-chlorophenyl)-1H-pyrazole (CAS No. 1481659-08-8) represents a promising compound in pharmaceutical research due to its unique structural features and potential applications in drug development. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in medicinal chemistry. As research continues to uncover new therapeutic possibilities, this compound is likely to remain a key player in the discovery and development of innovative treatments for various diseases.